Cas no 946598-34-1 (ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate)

• Product Name: ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
• CAS No: 946598-34-1
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• MDL: MFCD20491405
• CID: 1056875
• PubChem ID: 66626875
• Update Time: 2025-11-07

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl trans-2-[4-(Boc-amino)cyclohexyl]acetate
• Ethyl [trans-4-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)cyclohe xyl]acetate
• 2-[trans-4-(Boc-amino)cyclohexyl]acetic Acid Ethyl Ester
• 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester
• Ethyl 2-[trans-4-(Boc-amino)cyclohexyl]acetate
• Ethyl 2-[4-(Boc-amino)cyclohexyl]acetate
• Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• Ethyl 2-(4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• GKBUJPUBSPCDGF-HAQNSBGRSA-N
• BCP30608
• 6816AJ
• 6681AJ
• TRA0052002
• SY017226
• SY016714
• Ethyl2-[4-(Boc-amino)cyclohexyl]acetate
• AX8268665
• DB
• [trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic acid ethyl ester
• Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate
• trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic acid ethyl ester
• 1262411-00-6
• Ethyl2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• TRANS-ETHYL 2-(4-((TERT-BUTOXYCARBONYL)AMINO)CYCLOHEXYL)ACETATE
• F1913-4913
• Ethyl trans-2-[4-(Boc-amino)cyclohexyl]acetate pound>>Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• DB-370199
• CS-0209616
• MFCD20491405
• 946598-34-1
• E1387
• Trans-(4-tert-Butoxycarbonylamino-cyclohexyl)-acetic acid ethyl ester
• Cyclohexaneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• ethyl 2-((1r,4r)-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• SCHEMBL227251
• WMB59834
• AS-66992
• ETHYL 2-{4-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOHEXYL}ACETATE
• AS-32519
• MFCD18374999
• Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate, 98%
• Trans (4-tert-Butoxycarbonylamino-cyclohexyl)-acetic acid ethyl ester
• AKOS022184102
• AKOS022184123
• ethyl 2-[(1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexyl]acetate
• CS-0008598
• Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate;[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester;trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester
• ethyl 2-[(1r,4r)-4-[(tert-butoxycarbonyl)amino]cyclohexyl]acetate
• ethyl 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]acetate
• DB-021394
• SCHEMBL227250
• Cyclohexaneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, trans-
• ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate

• MDL： MFCD20491405
• Inchi： 1S/C15H27NO4/c1-5-19-13(17)10-11-6-8-12(9-7-11)16-14(18)20-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,16,18)/t11-,12-
• InChI Key： GKBUJPUBSPCDGF-HAQNSBGRSA-N
• SMILES： N([C@H]1CC[C@H](CC(=O)OCC)CC1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.19400
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 2.6

Experimental Properties

• Melting Point: 73.0 to 77.0 deg-C
• PSA: 68.12000
• LogP: 3.22750

ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Security Information

• Storage Condition：(BD273903)

Additional information on ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate

Ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate: A Comprehensive Overview

Ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate, with CAS No. 946598-34-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a cyclohexane ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group and an ethyl ester moiety. The stereochemistry at the 1R and 4R positions adds further complexity and specificity to its structure.

The synthesis of ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate involves multi-step processes that highlight the importance of stereochemical control in organic synthesis. Recent advancements in asymmetric catalysis and enantioselective reactions have enabled the efficient construction of such chiral centers. The use of Boc protection is a common strategy in peptide synthesis to prevent unwanted side reactions during intermediate steps.

One of the most promising applications of this compound lies in its potential as a precursor in the synthesis of bioactive molecules. For instance, the removal of the Boc group under acidic conditions can yield the corresponding amine, which can then be further functionalized to create bioisosteric replacements or to introduce additional pharmacophores. Recent studies have demonstrated that such compounds can exhibit interesting biological activities, including antifungal and anticancer properties.

In terms of pharmacokinetics, ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate has shown moderate solubility in organic solvents, which is advantageous for its use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its stability under physiological conditions has also been evaluated, with results indicating that it maintains its integrity under mild acidic or basic environments.

From a medicinal chemistry perspective, this compound serves as a valuable building block for constructing more complex molecules. Its cyclohexane ring provides a rigid framework that can be exploited to optimize drug-like properties such as lipophilicity and permeability. Recent research has focused on modifying the substituents on the cyclohexane ring to enhance bioavailability and reduce off-target effects.

In conclusion, ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an attractive candidate for further exploration in both academic and industrial settings. As new synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative therapeutic agents remains highly promising.